N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[[4-(dimethylamino)-6-piperidin-1-yl-1,3,5-triazin-2-yl]methyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C20H28N6O3/c1-25(2)19-22-17(23-20(24-19)26-10-6-5-7-11-26)13-21-18(27)14-8-9-15(28-3)16(12-14)29-4/h8-9,12H,5-7,10-11,13H2,1-4H3,(H,21,27)
• InChI Key: ZFNCJRBNLQRXOQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N2CCCCC2)CNC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H28N6O3
• Molecular Weight: 400.5 g/mol

Description

Synthesis Analysis

The synthesis of 1,3,5-triazine derivatives, including compounds similar to N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-3,4-dimethoxybenzamide, can be achieved through one-pot, multi-component reactions involving cyanamide, aromatic aldehydes, and an amine (such as piperidine), under controlled microwave irradiation. This method allows for the efficient and straightforward formation of triazine derivatives, confirmed through various spectroscopic analyses including NMR and mass spectrometry (Sadek et al., 2023).

Molecular Structure Analysis

For compounds structurally related to this compound, molecular structure analysis is critical. X-ray diffraction, coupled with density functional theory (DFT) calculations, helps in understanding the precise molecular geometry, confirming the planarity of the triazine ring and its substituents. These studies provide insights into the molecular conformations and electronic structure, which are essential for predicting reactivity and interactions with biological targets (Geng et al., 2023).

Chemical Reactions and Properties

The chemical reactivity of this compound can be inferred from similar compounds, which exhibit a range of reactions including nucleophilic substitutions and condensations. The presence of functional groups such as the triazine ring and dimethylamino group contributes to its versatile reactivity, allowing for further derivatization and interaction with various reagents (Kunishima et al., 1999).

Physical Properties Analysis

The physical properties of compounds similar to this compound, such as solubility, melting point, and crystal structure, are crucial for their application in various fields. These properties are determined through experimental techniques such as crystallography and solubility tests, aiding in the development of compounds with desirable physical characteristics (Shawish et al., 2021).

Chemical Properties Analysis

Understanding the chemical properties, including the reactivity and stability of this compound, is essential. These properties are influenced by the compound's molecular structure and can be studied through various chemical reactions and stability tests. The triazine core, in particular, imparts unique chemical properties that can be harnessed for specific applications (Sadek et al., 2023).